Rooperol
Rooperol
Rooperol is a norlignan derivative with numerous biological activities including immunomodulatory, antitumor, anticonvulsant, antibacterial, and antioxidant activities. It has been identified as a novel p38α inhibitor.
Brand Name:
Vulcanchem
CAS No.:
83644-00-2
VCID:
VC0541796
InChI:
InChI=1S/C17H14O4/c18-14-8-6-12(10-16(14)20)4-2-1-3-5-13-7-9-15(19)17(21)11-13/h2,4,6-11,18-21H,1H2/b4-2+
SMILES:
C1=CC(=C(C=C1C=CCC#CC2=CC(=C(C=C2)O)O)O)O
Molecular Formula:
C17H14O4
Molecular Weight:
282.29 g/mol
Rooperol
CAS No.: 83644-00-2
Cat. No.: VC0541796
Molecular Formula: C17H14O4
Molecular Weight: 282.29 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Rooperol is a norlignan derivative with numerous biological activities including immunomodulatory, antitumor, anticonvulsant, antibacterial, and antioxidant activities. It has been identified as a novel p38α inhibitor. |
|---|---|
| CAS No. | 83644-00-2 |
| Molecular Formula | C17H14O4 |
| Molecular Weight | 282.29 g/mol |
| IUPAC Name | 4-[(E)-5-(3,4-dihydroxyphenyl)pent-1-en-4-ynyl]benzene-1,2-diol |
| Standard InChI | InChI=1S/C17H14O4/c18-14-8-6-12(10-16(14)20)4-2-1-3-5-13-7-9-15(19)17(21)11-13/h2,4,6-11,18-21H,1H2/b4-2+ |
| Standard InChI Key | JQPOMMNEABQHEU-DUXPYHPUSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1/C=C/CC#CC2=CC(=C(C=C2)O)O)O)O |
| SMILES | C1=CC(=C(C=C1C=CCC#CC2=CC(=C(C=C2)O)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1C=CCC#CC2=CC(=C(C=C2)O)O)O)O |
| Appearance | Solid powder |
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